Cas no 1048011-75-1 (3-[(2,4-difluorophenyl)carbamoyl]-2-(hexylamino)propanoic acid)

• Product Name: 3-[(2,4-difluorophenyl)carbamoyl]-2-(hexylamino)propanoic acid
• CAS No: 1048011-75-1
• MF: C₁₆H₂₂F₂N₂O₃
• MW: 328.354291439056
• CID: 5470988
• PubChem ID: 18581125
• Update Time: 2025-10-31

3-[(2,4-difluorophenyl)carbamoyl]-2-(hexylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((2,4-difluorophenyl)amino)-2-(hexylamino)-4-oxobutanoic acid
• F2721-0541
• 1048011-75-1
• 3-[(2,4-DIFLUOROPHENYL)CARBAMOYL]-2-(HEXYLAMINO)PROPANOIC ACID
• 4-(2,4-difluoroanilino)-2-(hexylamino)-4-oxobutanoic acid
• AKOS005143422
• 3-[(2,4-difluorophenyl)carbamoyl]-2-(hexylamino)propanoic acid

• Inchi： 1S/C16H22F2N2O3/c1-2-3-4-5-8-19-14(16(22)23)10-15(21)20-13-7-6-11(17)9-12(13)18/h6-7,9,14,19H,2-5,8,10H2,1H3,(H,20,21)(H,22,23)
• InChI Key： MDZNMTNVXHNQCM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1NC(CC(C(=O)O)NCCCCCC)=O)F

Computed Properties

• Exact Mass: 328.15984889g/mol
• Monoisotopic Mass: 328.15984889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-[(2,4-difluorophenyl)carbamoyl]-2-(hexylamino)propanoic acid

Research Briefing on 3-[(2,4-difluorophenyl)carbamoyl]-2-(hexylamino)propanoic acid (CAS: 1048011-75-1)

3-[(2,4-difluorophenyl)carbamoyl]-2-(hexylamino)propanoic acid (CAS: 1048011-75-1) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a difluorophenyl carbamoyl group and a hexylamino side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of 3-[(2,4-difluorophenyl)carbamoyl]-2-(hexylamino)propanoic acid involves a multi-step process that ensures high purity and yield. Researchers have optimized the reaction conditions to incorporate the difluorophenyl and hexylamino moieties, which are critical for its biological activity. The compound's stability under physiological conditions has been confirmed through in vitro studies, making it suitable for further preclinical evaluations.

Pharmacological investigations have revealed that 3-[(2,4-difluorophenyl)carbamoyl]-2-(hexylamino)propanoic acid exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. In particular, it has been shown to modulate the activity of key proteins such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are implicated in chronic inflammatory diseases. These findings suggest its potential as an anti-inflammatory agent with a novel mechanism of action.

In addition to its anti-inflammatory properties, recent studies have explored the compound's potential in oncology. Preliminary data indicate that 3-[(2,4-difluorophenyl)carbamoyl]-2-(hexylamino)propanoic acid can induce apoptosis in certain cancer cell lines by targeting signaling pathways involved in cell proliferation and survival. These effects are dose-dependent and have been observed at concentrations that are non-toxic to normal cells, highlighting its selectivity and therapeutic window.

The pharmacokinetic profile of 3-[(2,4-difluorophenyl)carbamoyl]-2-(hexylamino)propanoic acid has also been investigated in animal models. The compound demonstrates good oral bioavailability and a favorable half-life, which are essential for its development as a therapeutic agent. Furthermore, its metabolic stability and low toxicity profile support its potential for clinical translation.

In conclusion, 3-[(2,4-difluorophenyl)carbamoyl]-2-(hexylamino)propanoic acid (CAS: 1048011-75-1) represents a promising candidate for further drug development in the fields of inflammation and oncology. Its unique chemical structure, combined with its potent biological activity and favorable pharmacokinetic properties, positions it as a valuable tool for both basic research and therapeutic applications. Future studies should focus on elucidating its precise molecular targets and evaluating its efficacy in more complex disease models.